3-[5-(2-Chlorophenyl)-1,2,4-triazol-1-yl]propanenitrile

• IUPAC Name: 3-[5-(2-chlorophenyl)-1,2,4-triazol-1-yl]propanenitrile
• InChI: InChI=1S/C11H9ClN4/c12-10-5-2-1-4-9(10)11-14-8-15-16(11)7-3-6-13/h1-2,4-5,8H,3,7H2
• InChI Key: SHOTWIBLDZMFAW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC=NN2CCC#N)Cl
• Molecular Formula: C11H9ClN4
• Molecular Weight: 232.67 g/mol

Description

3-[5-(2-Chlorophenyl)-1,2,4-triazol-1-yl]propanenitrile, also known as CTN, is a chemical compound that has been widely used in scientific research. It belongs to the class of triazole compounds and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-[5-(2-Chlorophenyl)-1,2,4-triazol-1-yl]propanenitrile involves the inhibition of the enzyme cytochrome P450, which is involved in the metabolism of drugs and other foreign substances in the body. By inhibiting this enzyme, 3-[5-(2-Chlorophenyl)-1,2,4-triazol-1-yl]propanenitrile can prevent the growth of cancer cells and inhibit the growth of fungi and bacteria.
Biochemical and Physiological Effects:
3-[5-(2-Chlorophenyl)-1,2,4-triazol-1-yl]propanenitrile has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. 3-[5-(2-Chlorophenyl)-1,2,4-triazol-1-yl]propanenitrile has also been found to inhibit the production of reactive oxygen species, which can cause oxidative damage to cells. Additionally, 3-[5-(2-Chlorophenyl)-1,2,4-triazol-1-yl]propanenitrile has been found to modulate the immune system, making it useful in the treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[5-(2-Chlorophenyl)-1,2,4-triazol-1-yl]propanenitrile in lab experiments is its ability to inhibit the growth of cancer cells, making it useful in cancer research. 3-[5-(2-Chlorophenyl)-1,2,4-triazol-1-yl]propanenitrile is also relatively easy to synthesize, making it readily available for research purposes. However, one limitation of using 3-[5-(2-Chlorophenyl)-1,2,4-triazol-1-yl]propanenitrile is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research of 3-[5-(2-Chlorophenyl)-1,2,4-triazol-1-yl]propanenitrile. One direction is the development of new derivatives of 3-[5-(2-Chlorophenyl)-1,2,4-triazol-1-yl]propanenitrile that may have improved efficacy and reduced toxicity. Another direction is the investigation of the potential use of 3-[5-(2-Chlorophenyl)-1,2,4-triazol-1-yl]propanenitrile in the treatment of autoimmune diseases. Additionally, the mechanism of action of 3-[5-(2-Chlorophenyl)-1,2,4-triazol-1-yl]propanenitrile could be further elucidated to better understand its effects on cancer cells and other biological systems.

Synthesis Methods

The synthesis of 3-[5-(2-Chlorophenyl)-1,2,4-triazol-1-yl]propanenitrile involves the reaction of 2-chlorobenzyl chloride with sodium azide to form 2-chlorobenzyl azide. This is followed by the reaction of 2-chlorobenzyl azide with propionitrile in the presence of a copper catalyst to form 3-[5-(2-Chlorophenyl)-1,2,4-triazol-1-yl]propanenitrile.

Scientific Research Applications

3-[5-(2-Chlorophenyl)-1,2,4-triazol-1-yl]propanenitrile has been widely used in scientific research due to its ability to inhibit the growth of cancer cells. It has been found to be effective against various types of cancer, including breast cancer, lung cancer, and leukemia. 3-[5-(2-Chlorophenyl)-1,2,4-triazol-1-yl]propanenitrile has also been found to have antifungal and antibacterial properties, making it useful in the treatment of fungal and bacterial infections.